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Compound of Interest

Compound Name: 2-Methyl-4-pentenoic acid

Cat. No.: B075272

Application Notes and Protocols for 2-Methyl-4-
pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-Methyl-4-
pentenoic acid (CAS No. 1575-74-2). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Physicochemical and Hazard Information

2-Methyl-4-pentenoic acid is a colorless to light yellow liquid that is corrosive and harmful if
swallowed.[1][2] It is important to be aware of its properties to handle it safely.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula CeH1002 [3]

Molecular Weight 114.14 g/mol [3]
Colorless to Red to Green

Appearance o [4]
clear liquid

Boiling Point 195 °C (lit.) [5]

Density 0.949 g/mL at 25 °C (lit.) [5]

_ 98.89 °C (210.00 °F) - Closed

Flash Point [1]
Cup

Solubility Slightly soluble in water. [6]

N _ 0.94400 to 0.95600 @ 25.00
Specific Gravity [1]

°C

Refractive Index

1.42600 to 1.43600 @ 20.00
°C

[1]

Table 2: Hazard ldentification and GHS Classification
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Hazard

GHS Classification

Precautionary Statement

Acute Toxicity, Oral

Harmful if swallowed (H302)

P270: Do not eat, drink or
smoke when using this
product. P301+P312+P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell. Rinse mouth.

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (H314)

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with
water/shower.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Corrosive to Metals

May be corrosive to metals
(H290)

P234: Keep only in original
container. P390: Absorb
spillage to prevent material

damage.

Experimental Protocols: Safe Handling and Storage

2.1. Personal Protective Equipment (PPE)

Before handling 2-Methyl-4-pentenoic acid, ensure the following PPE is worn:
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e Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to
use and disposed of properly after use.

» Eye Protection: Safety glasses with side-shields or chemical goggles. Use a face shield
where splashing is possible.

» Clothing: A lab coat or chemical-resistant apron should be worn.[7] Contaminated clothing
should be removed immediately and washed before reuse.[2]

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
NIOSH (US) or EN 166 (EU) approved respirator.

2.2. Handling Procedures
o Preparation: Work in a designated area, preferably a chemical fume hood.[2]

» Dispensing: Avoid breathing vapors, mist, or gas.[2] Do not get in eyes, on skin, or on
clothing.[2]

e Use: Do not eat, drink, or smoke when using this product.[1]
o Cleaning: Wash hands and any exposed skin thoroughly after handling.[7]
2.3. Storage Procedures

o General Storage: Store in a dry, cool, and well-ventilated place.[2] Keep the container tightly
closed.[6]

e Temperature:
o Pure form: 4°C.[3]
o In solvent (stock solution): -20°C for up to 1 month, or -80°C for up to 6 months.[8]
» Container: Store in the original, corrosive-resistant container with a resistant inner liner.[4]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong acids.[6]
[9] Keep away from heat, sparks, open flames, and hot surfaces.
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Emergency Procedures

3.1. First Aid Measures

Exposure

First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[7]

Seek immediate medical attention.[7]

Skin Contact

Take off immediately all contaminated clothing.
[2] Wash off immediately with soap and plenty of
water while removing all contaminated clothes
and shoes.[7] Seek immediate medical

attention.[7]

Remove to fresh air.[7] If not breathing, give

Inhalation artificial respiration.[7] Seek immediate medical
attention.[7]
) Do NOT induce vomiting.[7] Rinse mouth.[2]
Ingestion

Seek immediate medical attention.[7]

3.2. Accidental Release Measures

o Evacuation: Evacuate personnel from the spill area.

» Ventilation: Ensure adequate ventilation.

» Containment: Cover drains to prevent entry into the sewer system.

o Absorption: Absorb spillage with inert material (e.g., sand, vermiculite) and collect for

disposal.[4]

¢ Cleaning: Clean the spill area thoroughly.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visual Workflow Diagrams
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The following diagrams illustrate the key workflows for handling 2-Methyl-4-pentenoic acid.
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Caption: Workflow for the safe handling and storage of 2-Methyl-4-pentenoic acid.
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Caption: Decision-making workflow for spills or exposures to 2-Methyl-4-pentenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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